N-(6-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)furan-2-carboxamide hydrochloride

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)furan-2-carboxamide;hydrochloride
• InChI: InChI=1S/C20H23N3O4S.ClH/c1-25-15-5-6-16-18(14-15)28-20(21-16)23(19(24)17-4-2-11-27-17)8-3-7-22-9-12-26-13-10-22;/h2,4-6,11,14H,3,7-10,12-13H2,1H3;1H
• InChI Key: OAVDVUILFYQWRY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CCCN3CCOCC3)C(=O)C4=CC=CO4.Cl
• Molecular Formula: C20H24ClN3O4S
• Molecular Weight: 437.9 g/mol

Description

N-(6-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)furan-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H24ClN3O4S and its molecular weight is 437.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Researchers have synthesized novel compounds derived from benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines for their potential anti-inflammatory and analgesic properties. These compounds, including similar structures to N-(6-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)furan-2-carboxamide hydrochloride, have shown significant inhibitory activity on cyclooxygenase-2 (COX-2), with some compounds displaying high COX-2 selectivity, analgesic activity, and anti-inflammatory activity. This research indicates the compound's potential in developing new therapeutic agents for inflammation and pain management (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Antimicrobial Activities

Various studies have focused on the synthesis of compounds starting from furan-2-carbohydrazide, leading to the production of azole derivatives with antimicrobial activities. These compounds, including those structurally related to N-(6-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)furan-2-carboxamide hydrochloride, have been screened against different microorganisms, showing some level of antimicrobial activity. This highlights the compound's potential application in developing new antimicrobial agents (Serap Başoğlu, Meltem Yolal, S. Demirci, N. Demirbas, H. Bektaş, S. Karaoglu, 2013).

Anticancer and Enzyme Inhibitory Activities

The compound and its derivatives have been explored for their potential anticancer activities and ability to inhibit specific enzymes. For example, derivatives have been investigated for their inhibitory activity against leukotriene B4, showing promising results in inhibiting growth in human pancreatic cancer cells. This research opens avenues for the compound's application in cancer therapy and enzyme inhibition studies (Mari Kuramoto, Y. Sakata, Kumiko Terai, I. Kawasaki, J. Kunitomo, T. Ohishi, T. Yokomizo, S. Takeda, Shuichi Tanaka, Y. Ohishi, 2008).

Synthesis of Bioactive Compounds

Further research has been conducted on the synthesis of bioactive compounds from visnaginone, demonstrating the versatility of similar structures in producing compounds with potential bioactivity. These synthesized compounds have led to the development of derivatives with varied biological activities, showing the chemical structure's utility in creating new molecules for biological applications (O. M. Abdel Hafez, K. Ahmed, E. Haggag, 2001).